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Compound of Interest

Compound Name: Nms-873

Cat. No.: B612292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of NMS-873, a

potent and selective allosteric inhibitor of VCP/p97 ATPase. Adherence to these procedures is

essential to ensure personal safety and maintain a secure laboratory environment.

Personal Protective Equipment (PPE) and Safety
Precautions
The handling of NMS-873 necessitates the use of standard laboratory personal protective

equipment to minimize exposure and mitigate risks. The following table summarizes the

required PPE and safety measures.
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Protection Type Equipment/Procedure Purpose

Eye and Face Protection

Safety goggles with side-

shields conforming to EN 166

(EU) or NIOSH (US) approved

standards.[1]

To protect against splashes or

dust particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact with

the compound.

Body Protection
A properly fitting lab coat that

is fully fastened.[2]

To protect skin and personal

clothing from contamination.[2]

Respiratory Protection

Not generally required with

adequate ventilation. Use a

NIOSH (US) or CEN (EU)

approved respirator if dust

formation is likely.[3]

To prevent inhalation of dust

particles.

General Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the laboratory.[1][4]

To prevent accidental

ingestion.

Ventilation

Handle in a well-ventilated

area, preferably in a chemical

fume hood.[3]

To minimize inhalation

exposure.

Operational Plan for Handling NMS-873
Follow these step-by-step procedures for the safe handling of NMS-873 throughout the

experimental workflow.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

place.[3] Recommended storage temperatures are typically +4°C for short-term and -20°C or

-80°C for long-term storage of solutions.[5][6]
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Preparation of Stock Solutions
Pre-calculation: Before weighing, calculate the required amount of NMS-873 and solvent

needed to achieve the desired concentration. NMS-873 is soluble in DMSO.[6]

Weighing: Conduct weighing in a chemical fume hood to avoid inhalation of any airborne

powder.

Dissolving: Add the solvent to the weighed NMS-873 in a fume hood. Ensure the container is

capped and sealed properly after preparation.

Handling During Experiments
Personal Protective Equipment: Always wear the appropriate PPE as outlined in the table

above.

Aseptic Technique: If working with cell cultures, maintain sterile techniques to prevent

contamination.

Minimize Aerosols: Perform all procedures carefully to minimize the creation of splashes or

aerosols.[7]

Labeling: Clearly label all containers with the name of the compound, concentration, date,

and your initials.[4]

Spill Cleanup
Alert Others: Immediately alert personnel in the vicinity of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.

Containment: For small spills, use absorbent material to contain the spill.

Cleanup: Wearing appropriate PPE, sweep up solid material or absorb liquid spills. Place the

waste in a sealed, labeled container for proper disposal.[3]

Decontamination: Clean the spill area with an appropriate solvent and then with soap and

water.
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Disposal Plan
All waste containing NMS-873, including empty containers, contaminated PPE, and

experimental waste, must be disposed of as hazardous chemical waste.

Segregation: Collect all NMS-873 waste in a designated, sealed, and clearly labeled

hazardous waste container.

Disposal: Follow your institution's and local regulations for the disposal of chemical waste.

Do not dispose of NMS-873 down the drain or in the regular trash.

Visualizing Safe Handling and Mechanism of Action
To further clarify the procedures and the compound's mechanism, the following diagrams

illustrate the experimental workflow for safe handling and the signaling pathway of VCP/p97

inhibition.
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Experimental Workflow for Safe Handling of NMS-873
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A flowchart outlining the safe handling of NMS-873 from preparation to disposal.
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Signaling Pathway of VCP/p97 Inhibition by NMS-873
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The inhibitory effect of NMS-873 on VCP/p97, leading to cancer cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.tocris.com/products/nms-873_6180
https://ethz.ch/content/dam/ethz/special-interest/biol/mol-biol/inst-molecular-biology-and-biophysics-dam/documents/IMBB_Safety%20regulations_240911.pdf
https://www.benchchem.com/product/b612292#personal-protective-equipment-for-handling-nms-873
https://www.benchchem.com/product/b612292#personal-protective-equipment-for-handling-nms-873
https://www.benchchem.com/product/b612292#personal-protective-equipment-for-handling-nms-873
https://www.benchchem.com/product/b612292#personal-protective-equipment-for-handling-nms-873
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612292?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

